Cas no 2228224-97-1 (3-amino-2-3-(methylsulfanyl)phenylpropan-1-ol)

• Product Name: 3-amino-2-3-(methylsulfanyl)phenylpropan-1-ol
• CAS No: 2228224-97-1
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 6255472
• PubChem ID: 165707111
• Update Time: 2025-06-12

3-amino-2-3-(methylsulfanyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-3-(methylsulfanyl)phenylpropan-1-ol
• 2228224-97-1
• EN300-1744324
• 3-amino-2-[3-(methylsulfanyl)phenyl]propan-1-ol

• Inchi： 1S/C10H15NOS/c1-13-10-4-2-3-8(5-10)9(6-11)7-12/h2-5,9,12H,6-7,11H2,1H3
• InChI Key： TVWYOUYSOXIDKZ-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C(CO)CN

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-amino-2-3-(methylsulfanyl)phenylpropan-1-ol

Introduction to 3-amino-2-3-(methylsulfanyl)phenylpropan-1-ol (CAS No: 2228224-97-1)

3-amino-2-3-(methylsulfanyl)phenylpropan-1-ol, identified by the CAS number 2228224-97-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural motif combining an amino group, a phenyl ring substituted with a methylsulfanyl group, and a propanol side chain, presents a rich framework for chemical modification and biological exploration. Its molecular architecture suggests potential applications in the development of novel therapeutic agents, particularly in areas where modulating protein-protein interactions or enzyme activities is of interest.

The structural features of 3-amino-2-3-(methylsulfanyl)phenylpropan-1-ol make it a promising candidate for further investigation. The presence of both an amino group and a hydroxyl group on the propanol side chain provides multiple sites for chemical functionalization, enabling the synthesis of derivatives with tailored biological activities. Additionally, the phenyl ring with a methylsulfanyl substituent may contribute to favorable pharmacokinetic properties, such as improved solubility and metabolic stability, which are crucial for drug development.

In recent years, there has been growing interest in the development of small-molecule modulators that target post-translational modifications (PTMs) of proteins. The methylsulfanyl group in 3-amino-2-3-(methylsulfanyl)phenylpropan-1-ol resembles sulfhydryl-containing residues found in proteins, such as cysteine. This similarity suggests that the compound may interact with enzymes or proteins involved in sulfhydryl-dependent pathways, potentially leading to novel therapeutic interventions. For instance, studies have shown that compounds mimicking PTMs can regulate signaling pathways associated with inflammation, cancer, and neurodegenerative diseases.

One of the most compelling aspects of 3-amino-2-3-(methylsulfanyl)phenylpropan-1-ol is its potential as a scaffold for drug discovery. The compound’s ability to undergo further derivatization allows researchers to explore a wide range of biological targets. For example, by introducing additional functional groups or altering the substitution pattern on the phenyl ring, scientists can generate libraries of compounds for high-throughput screening (HTS). HTS is a powerful technique used to identify molecules with desired biological activities rapidly and efficiently.

Recent advancements in computational chemistry have further enhanced the utility of 3-amino-2-3-(methylsulfanyl)phenylpropan-1-ol as a drug discovery tool. Molecular docking simulations and virtual screening algorithms enable researchers to predict how this compound might interact with specific protein targets. These predictions can guide experimental design and prioritize compounds for further testing. By integrating experimental data with computational models, researchers can accelerate the drug discovery process significantly.

The pharmaceutical industry has long recognized the importance of structural diversity in drug development. Compounds like 3-amino-2-3-(methylsulfanyl)phenylpropan-1-ol offer a rich source of structural diversity due to their complex and multifaceted molecular architectures. This diversity is essential for identifying compounds that can overcome resistance mechanisms or exhibit unique mechanisms of action. As such, 3-amino-2-3-(methylsulfanyl)phenylpropan-1-ol represents an exciting opportunity for innovation in medicinal chemistry.

In conclusion, 3-amino-2-3-(methylsulfanyl)phenylpropan-1-ol (CAS No: 2228224-97-1) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and its ability to undergo further chemical modification make it an attractive scaffold for drug discovery. By leveraging advances in computational chemistry and high-throughput screening techniques, researchers can explore its full potential as a therapeutic agent. As our understanding of biological pathways continues to expand, compounds like 3-amino-2--(methylsulfanyl)phenylpropan--1--ol will play an increasingly important role in developing novel treatments for various diseases.